Cas no 1500602-51-6 (1-(2,5-Difluoro-4-methylphenyl)ethane-1-thiol)

• Product Name: 1-(2,5-Difluoro-4-methylphenyl)ethane-1-thiol
• CAS No: 1500602-51-6
• MF: C₉H₁₀F₂S
• MW: 188.237508296967
• CID: 5699979
• PubChem ID: 80145055
• Update Time: 2023-10-14

1-(2,5-Difluoro-4-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-methylphenyl)ethane-1-thiol
• AKOS018706588
• 1500602-51-6
• EN300-1288657
• Benzenemethanethiol, 2,5-difluoro-α,4-dimethyl-
• 1-(2,5-Difluoro-4-methylphenyl)ethane-1-thiol

• Inchi： 1S/C9H10F2S/c1-5-3-9(11)7(6(2)12)4-8(5)10/h3-4,6,12H,1-2H3
• InChI Key： SACCEHLISXSASU-UHFFFAOYSA-N
• SMILES： SC(C)C1C=C(C(C)=CC=1F)F

Computed Properties

• Exact Mass: 188.04712782g/mol
• Monoisotopic Mass: 188.04712782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 219.6±35.0 °C(Predicted)
• pka: 9.18±0.10(Predicted)